Cas no 2034569-48-5 (N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide)

• Product Name: N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide
• CAS No: 2034569-48-5
• MF: C₂₀H₂₁BrN₂O₂S
• MW: 433.361943006516
• CID: 6249236
• PubChem ID: 119106029
• Update Time: 2025-07-08

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide
• N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-2-bromo-5-methoxybenzamide
• 2034569-48-5
• F6571-0181
• AKOS026705135
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-2-bromo-5-methoxybenzamide

• Inchi： 1S/C20H21BrN2O2S/c1-23(2)18(16-12-26-19-7-5-4-6-14(16)19)11-22-20(24)15-10-13(25-3)8-9-17(15)21/h4-10,12,18H,11H2,1-3H3,(H,22,24)
• InChI Key： NUZDMALTWWBXET-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC(C1=CSC2C=CC=CC1=2)N(C)C)=O)OC

Computed Properties

• Exact Mass: 432.05071g/mol
• Monoisotopic Mass: 432.05071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69.8Ų

Additional information on N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide

N-2-(1-Benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide: A Comprehensive Overview

N-2-(1-Benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide (CAS No. 2034569-48-5) is a complex organic compound with a unique molecular structure and significant potential in various pharmaceutical applications. This compound, often referred to as BDMB for brevity, has garnered attention in recent years due to its promising properties and potential therapeutic effects. In this article, we will delve into the chemical structure, synthesis, biological activity, and current research trends surrounding this compound.

The molecular formula of N-2-(1-Benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide is C₁₉H₂₁BrNO₃S. The compound features a benzothiophene moiety, a dimethylamino group, and a bromo-substituted methoxybenzamide moiety. These functional groups contribute to its unique chemical and biological properties. The presence of the bromine atom and the methoxy group on the benzamide ring adds to its structural complexity and potential for diverse interactions with biological targets.

In terms of synthesis, N-2-(1-Benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide can be synthesized through a multi-step process involving the coupling of 1-benzothiophen-3-carbaldehyde with 2-(dimethylamino)ethylamine, followed by the reaction with 2-bromo-5-methoxybenzoyl chloride. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and potential large-scale production.

The biological activity of BDMB has been the subject of several recent studies. One of the key areas of interest is its potential as an antitumor agent. Research has shown that BDMB exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of specific signaling pathways. For instance, studies have demonstrated that BDMB can inhibit the activation of Akt and Erk1/2 kinases, which are known to play crucial roles in cell survival and proliferation.

In addition to its antitumor properties, N-2-(1-Benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide has also shown promise in neuropharmacology. Preclinical studies have indicated that it possesses neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of BDMB have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. This suggests that it could be developed into an orally administered drug for various therapeutic applications. However, further research is needed to optimize its pharmacokinetic properties and to ensure its safety and efficacy in humans.

In the context of drug discovery and development, N-2-(1-Benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide represents an exciting lead compound with multifaceted biological activities. Its unique chemical structure provides a foundation for further structural modifications to enhance its therapeutic potential. For example, researchers are exploring the substitution of different functional groups on the benzothiophene ring to improve its selectivity and potency against specific targets.

The safety profile of BDMB is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it has a favorable safety margin at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations will be necessary before it can advance to clinical trials.

In conclusion, N-2-(1-Benzothiophen-3-yl)-2-(dimethylamino)ethyl-2-bromo-5-methoxybenzamide (CAS No. 2034569-48-5) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further investigation. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety and efficacy in preclinical models. As these studies progress, we may see this compound advancing towards clinical trials and ultimately contributing to new therapeutic options for various diseases.